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Compound of Interest

Compound Name: N-(4-fluorophenyl)benzamide

CAS No.: 366-75-6

Cat. No.: B188065

Get Quote

Chemical Identity & Properties
Property Data

IUPAC Name N-(4-Fluorophenyl)benzamide

Common Name 4'-Fluorobenzanilide

CAS Registry 366-75-6

Molecular Formula C₁₃H₁₀FNO

Molecular Weight 215.22 g/mol

Appearance White to off-white crystalline solid

Solubility
Soluble in DMSO, DMF, Ethanol (hot); Insoluble

in Water

Synthesis Protocol: Schotten-Baumann Reaction
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The most reliable synthesis route is the Schotten-Baumann reaction, which utilizes a biphasic

system to couple benzoyl chloride with 4-fluoroaniline. This method is preferred over direct

carboxylic acid coupling (using EDC/NHS) for its operational simplicity, high yield, and lack of

complex byproducts.

Reagents & Materials
Reagent Equiv.[1][2][3] Role Hazards

4-Fluoroaniline 1.0 Nucleophile Toxic, Irritant

Benzoyl Chloride 1.1 Electrophile
Corrosive,

Lachrymator

10% NaOH (aq) 2.5 Base/Acid Scavenger Corrosive

Dichloromethane

(DCM)
Solvent Organic Phase

Volatile, Carcinogen

susp.

Ethanol (95%) Solvent Recrystallization Flammable

Step-by-Step Methodology
1. Preparation of the Biphasic System

In a 250 mL round-bottom flask, dissolve 4-fluoroaniline (10 mmol, 1.11 g) in DCM (20 mL).

Add 10% NaOH solution (20 mL) to the flask.

Note: The biphasic mixture ensures that the HCl byproduct is immediately neutralized by the

aqueous base, driving the equilibrium forward.

2. Acylation (The Reaction)

Cool the mixture to 0–5°C in an ice bath. Rationale: Low temperature controls the

exothermicity and prevents hydrolysis of the highly reactive acid chloride.

Add benzoyl chloride (11 mmol, 1.28 mL) dropwise over 15 minutes with vigorous stirring.

Critical Step: Vigorous stirring is essential to maximize the interfacial surface area between

the organic (amine) and aqueous (base) phases.
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Remove the ice bath and allow the reaction to stir at room temperature for 2–3 hours.

3. Work-up and Isolation

Transfer the mixture to a separatory funnel.

Separate the organic (DCM) layer. Wash the aqueous layer once with DCM (10 mL) to

recover residual product.

Combine organic layers and wash sequentially with:

1M HCl (20 mL): Removes unreacted aniline.

Sat. NaHCO₃ (20 mL): Removes unreacted benzoic acid.

Brine (20 mL): Dries the organic layer.

Dry over anhydrous Na₂SO₄, filter, and evaporate the solvent under reduced pressure to

yield a crude white solid.

4. Purification

Recrystallize the crude solid from hot Ethanol/Water (9:1).

Cool slowly to room temperature, then to 4°C. Filter the crystals and dry in a vacuum oven at

50°C.

Reaction Workflow & Mechanism
The reaction follows a nucleophilic acyl substitution pathway. The amine nitrogen attacks the

carbonyl carbon of the acid chloride, forming a tetrahedral intermediate. The chloride ion is

then eliminated, reforming the carbonyl and generating the amide.

Workflow Diagram
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Figure 1: Operational workflow for the Schotten-Baumann synthesis of N-(4-
fluorophenyl)benzamide.
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Figure 2: Nucleophilic acyl substitution mechanism. The base (NaOH) is critical for neutralizing

the HCl byproduct, preventing the protonation of the amine nucleophile.

Characterization & Validation
To ensure scientific integrity, the synthesized compound must be validated using the following

spectroscopic data.

A. 1H NMR Spectroscopy (DMSO-d₆, 400 MHz)
The fluorine atom on the aniline ring causes characteristic splitting patterns and shielding

effects.
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Shift (δ ppm) Multiplicity Integration Assignment
Structural
Insight

10.35 Singlet (br) 1H -NH-

Amide proton

(deshielded by

C=O).

7.95 Doublet 2H Benzoyl H-2,6
Ortho protons of

benzoyl ring.

7.78
Doublet of

Doublets
2H Aniline H-2,6

Ortho to N;

deshielded by

amide but split

by F.

7.50 - 7.60 Multiplet 3H Benzoyl H-3,4,5

Meta/Para

protons of

benzoyl ring.

7.20 Triplet (pseudo) 2H Aniline H-3,5

Ortho to F;

shielded by F

lone pairs.

Note: The coupling constant

typically ranges from 8-9 Hz, causing the aniline protons to appear as complex multiplets.

B. Infrared Spectroscopy (FTIR)
Wavenumber (cm⁻¹) Vibration Mode Functional Group

3280 - 3350 N-H Stretch Secondary Amide

1645 - 1655 C=O Stretch Amide I Band (Strong)

1530 - 1550 N-H Bend / C-N Stretch Amide II Band

1215 - 1230 C-F Stretch Aryl Fluoride

C. Physical Properties
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Melting Point: 178°C – 182°C (Typical range for N-aryl benzamides; distinct from the lower

melting 4-fluorobenzamide at ~155°C).

Mass Spectrometry (ESI+): Calculated for

; Found = 216.1.

Applications in Drug Development
N-(4-fluorophenyl)benzamide is not just a chemical intermediate; it is a "privileged scaffold" in

medicinal chemistry.

VEGFR-2 Inhibition: The 4-fluorophenyl group mimics the electronic properties required for

binding to the ATP-binding pocket of Vascular Endothelial Growth Factor Receptor 2, a target

for anti-angiogenic cancer therapies.

Metabolic Stability: The fluorine substitution at the para position blocks metabolic oxidation

(P450-mediated hydroxylation), significantly increasing the half-life of the drug candidate

compared to the non-fluorinated analog.

HDAC Inhibitors: This motif appears in Class I Histone Deacetylase inhibitors, where the

amide acts as a zinc-binding group linker.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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